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Compound of Interest

Compound Name: (S)-4-Methyloxazolidine-2,5-dione

Cat. No.: B117608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for L-

Alanine N-Carboxyanhydride (L-Ala-NCA), a critical building block in the synthesis of

polypeptides and other advanced biomaterials. This document details nuclear magnetic

resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental

protocols for their acquisition.

Quantitative Spectroscopic Data
The following tables summarize the key quantitative data obtained from the spectroscopic

analysis of L-Ala-NCA.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data for L-Ala-NCA.
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Chemical Shift (δ)
(ppm)

Multiplicity Integration Assignment

8.97 Singlet 1H NH

4.49 - 4.45 Quartet 1H α-CH

1.33 - 1.32 Doublet 3H CH₃

Solvent: DMSO-d₆, Spectrometer Frequency: 500 MHz[1]

Infrared (IR) Spectroscopy
While specific peak values from a dedicated spectrum of pure L-Ala-NCA are not readily

available in the reviewed literature, the characteristic absorption bands for N-

carboxyanhydrides are well-established. The IR spectrum of L-Ala-NCA is expected to show

strong absorptions corresponding to the anhydride carbonyl groups and the N-H bond.

Table 2: Expected Infrared Absorption Bands for L-Ala-NCA.

Functional Group
Expected Wavenumber
(cm⁻¹)

Intensity

N-H Stretch ~3300 Medium

C=O Stretch (Anhydride) ~1850 and ~1780 (two bands) Strong

C-H Stretch ~2950 Medium

C-O Stretch ~1300 - 1000 Strong

Mass Spectrometry (MS)
Mass spectrometry data for the direct analysis of the L-Ala-NCA monomer is not extensively

detailed in the available literature. However, based on its molecular formula (C₄H₅NO₃), the

expected molecular weight and potential major fragments can be predicted.

Table 3: Predicted Mass Spectrometry Data for L-Ala-NCA.
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Parameter Expected Value

Molecular Formula C₄H₅NO₃

Molecular Weight 115.09 g/mol [2]

Expected Molecular Ion Peak [M]⁺ m/z 115

Expected Fragment [M-CO₂]⁺ m/z 71

Experimental Protocols
The following sections detail the methodologies for the synthesis of L-Ala-NCA and the

subsequent acquisition of spectroscopic data.

Synthesis of L-Ala-NCA
A common method for the synthesis of L-Ala-NCA involves the reaction of L-alanine with

triphosgene in an anhydrous solvent.[3]

Materials:

L-Alanine

Triphosgene

Anhydrous Tetrahydrofuran (THF)

Anhydrous Hexane

Nitrogen gas

Procedure:

A dried, three-neck round-bottom flask is charged with L-alanine and anhydrous THF under a

nitrogen atmosphere.

The suspension is heated to reflux.

A solution of triphosgene in anhydrous THF is added dropwise to the refluxing suspension.
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The reaction mixture is maintained at reflux for several hours until the reaction is complete,

which can be monitored by the disappearance of the starting material.

The reaction mixture is cooled, and the solvent is partially removed under reduced pressure.

The product is precipitated by the addition of anhydrous hexane.

The resulting solid L-Ala-NCA is collected by filtration, washed with hexane, and dried under

vacuum.

NMR Spectroscopy
Instrumentation:

500 MHz NMR Spectrometer

Procedure:

A sample of L-Ala-NCA is dissolved in deuterated dimethyl sulfoxide (DMSO-d₆).

The solution is transferred to an NMR tube.

¹H NMR spectra are recorded at 25°C.[1]

Data is processed and analyzed to determine chemical shifts, multiplicities, and integrations.

Infrared (IR) Spectroscopy
Instrumentation:

Fourier-Transform Infrared (FTIR) Spectrometer

Procedure (KBr Pellet Method):

A small amount of L-Ala-NCA is finely ground with dry potassium bromide (KBr).

The mixture is pressed into a thin, transparent pellet.

The KBr pellet is placed in the sample holder of the FTIR spectrometer.
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The IR spectrum is recorded over the range of 4000-400 cm⁻¹.

Mass Spectrometry
Instrumentation:

Mass Spectrometer with an appropriate ionization source (e.g., Electrospray Ionization -

ESI).

Procedure:

A dilute solution of L-Ala-NCA is prepared in a suitable solvent (e.g., acetonitrile/water).

The solution is introduced into the mass spectrometer.

The mass spectrum is acquired in positive ion mode to observe the molecular ion and major

fragment ions.

Visualizations
The following diagrams illustrate the general experimental workflow for the synthesis and

spectroscopic characterization of L-Ala-NCA.
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Synthesis and Spectroscopic Analysis Workflow for L-Ala-NCA.
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General Workflow for Spectroscopic Data Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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